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Compound of Interest

Compound Name: 2-Bromobutanenitrile

Cat. No.: B1610734

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2-Bromobutanenitrile, a
halogenated nitrile compound of interest in synthetic organic chemistry and potentially in drug
discovery and development. This document consolidates its chemical identity, physicochemical
properties, safety and handling information, and synthetic considerations.

Chemical Identity and Properties

2-Bromobutanenitrile, a colorless to light yellow liquid, is a bifunctional molecule featuring
both a nitrile and a bromo group at the alpha-position. This structure imparts unique reactivity,
making it a potentially valuable building block in the synthesis of more complex molecules.

Table 1: Chemical Identifiers for 2-Bromobutanenitrile
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Identifier Value

IUPAC Name 2-bromobutanenitrile[1]

CAS Number 41929-78-6[1]

Molecular Formula CaHeBrN[1]

Molecular Weight 148.00 g/mol [1]

Canonical SMILES CCC(C#N)Br

InChl INChl=1S/C4H6BrN/c1-2-4(5)3-6/h4H,2H2,1H3
InChlKey CIBGXJVJIPZCMFX-UHFFFAOYSA-N

Table 2: Physicochemical Properties of 2-Bromobutanenitrile

Property Value

Appearance Light yellow clear liquid
Boiling Point 205 °C (literature)[2]
Density 1.489 g/cm3 at 25 °CJ[2]
Flash Point 103 °C (closed cup)[2]
Refractive Index n20/D 1.478 (literature)[3]
Solubility No data available

Vapor Pressure No data available

Synthesis of 2-Bromobutanenitrile

A detailed, peer-reviewed experimental protocol for the synthesis of 2-bromobutanenitrile is
not readily available in the public domain. However, the synthesis can be conceptually
approached through the alpha-bromination of butanenitrile. This reaction typically proceeds via
an enol or enolate intermediate.
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A generalized synthetic approach is the Hell-Volhard-Zelinskii reaction, which is used for the
alpha-bromination of carboxylic acids and could be adapted for nitriles. This would involve the

reaction of butanenitrile with a brominating agent such as bromine (Brz) in the presence of a
catalyst like phosphorus tribromide (PBr3).
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Conceptual Synthesis Workflow for 2-Bromobutanenitrile
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Caption: Conceptual workflow for the synthesis of 2-Bromobutanenitrile.
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A patent describes a process for the synthesis of a mixture of chloro- and bromobutyronitrile
which may serve as a reference.

Experimental Protocol (from Patent US3941827A):

To 315 grams (2 moles) of 1-chloro-3-bromopropane was added 49 grams (1 mole) of sodium
cyanide, 25 ml of water, and 18.2 grams of cetyltrimethylammonium bromide. The mixture was
heated with stirring to 100°C, at which point an exothermic reaction occurred. Stirring was
continued for a total of 5.5 hours. Following the reaction period, the mixture was fractionally
distilled under reduced pressure to yield a combined 74% of chloro- and bromobutyronitrile, as
determined by vapor-phase chromatographic analysis.[4]

Reactivity and Potential Applications

The presence of the bromine atom on the carbon adjacent to the nitrile group makes 2-
bromobutanenitrile a reactive intermediate. The alpha-bromo position is susceptible to
nucleophilic substitution reactions, allowing for the introduction of various functional groups.
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General Reactivity of a-Bromo Nitriles
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Caption: General reactivity of 2-bromobutanenitrile in nucleophilic substitution reactions.

This reactivity profile suggests that 2-bromobutanenitrile can serve as a precursor for the
synthesis of:

e a-Hydroxy nitriles: Important intermediates in the synthesis of a-hydroxy acids.
e 0-Amino nitriles: Precursors to amino acids.

» Other functionalized nitriles: Useful in the construction of heterocyclic compounds and other
complex molecular architectures relevant to drug discovery.

Safety, Handling, and Toxicology
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2-Bromobutanenitrile is classified as a hazardous substance and should be handled with
appropriate safety precautions in a well-ventilated laboratory fume hood.

Table 3: GHS Hazard Classification for 2-Bromobutanenitrile

Hazard Class Category Hazard Statement
Acute Toxicity, Oral 3 H301: Toxic if swallowed[1]
) ) o H314: Causes severe skin
Skin Corrosion/Irritation 1B
burns and eye damage[1]
Serious Eye Damage/Eye oA H319: Causes serious eye
Irritation irritation[1]

Specific Target Organ Toxicity _
) ) H335: May cause respiratory
(Single Exposure), Respiratory 3 L
o irritation[1]
Tract Irritation

Handling and Storage:

o Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves,
safety goggles, and a lab coat.

» Avoid inhalation of vapors and contact with skin and eyes.

o Store in a tightly closed container in a cool, dry, and well-ventilated area, away from
incompatible materials such as strong oxidizing agents, acids, and bases.

Toxicological Information: While specific toxicological data for 2-bromobutanenitrile is limited,

the toxicity of alkyl nitriles is generally attributed to the in vivo metabolic release of cyanide. The
rate and extent of cyanide release can vary depending on the structure of the nitrile. Therefore,
it should be treated as a potentially toxic compound.

Conclusion

2-Bromobutanenitrile is a reactive chemical intermediate with potential applications in organic
synthesis, particularly in the development of novel pharmaceutical compounds. Its bifunctional
nature allows for a variety of chemical transformations. However, due to its hazardous
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properties, strict adherence to safety protocols is mandatory when handling this compound.
Further research into its specific biological activities and the development of detailed synthetic
protocols would be beneficial for its broader application in the scientific community.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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